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Compound of Interest

Compound Name: 4-Chlorobenzylideneacetone

Cat. No.: B186354 Get Quote

<

A Technical Guide to (E)-4-(4-chlorophenyl)but-3-en-2-one for Medicinal Chemistry and Drug

Development Professionals

Executive Summary
This document provides a comprehensive technical overview of (E)-4-(4-chlorophenyl)but-3-en-

2-one, a chalcone derivative of significant interest in the fields of organic synthesis and

medicinal chemistry. We will delve into its precise chemical identity, physicochemical

properties, a detailed, field-tested synthesis protocol, and its current applications as a

precursor in the development of novel therapeutic agents. This guide is intended for

researchers, chemists, and drug development professionals seeking to leverage this versatile

compound in their work.

Chemical Identity and Nomenclature
Precise identification is critical for regulatory compliance and scientific accuracy. The

compound commonly known as 4-Chlorobenzylideneacetone is systematically named under

IUPAC nomenclature, which is essential for unambiguous communication in scientific literature

and patent filings.

The definitive IUPAC name for this compound is (E)-4-(4-chlorophenyl)but-3-en-2-one.[1][2]

The "(E)" designation specifies the stereochemistry of the alkene, indicating a trans

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b186354?utm_src=pdf-interest
https://www.benchchem.com/product/b186354?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-chlorobenzylideneacetone
https://www.fishersci.ca/shop/products/4-chlorobenzylideneacetone-98-thermo-scientific/p-7044221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


configuration of the substituents on the double bond, which is the more thermodynamically

stable isomer.[3]

For practical laboratory use and database searching, a variety of synonyms and identifiers are

employed. These are summarized in the table below for cross-referencing.

Identifier Type Value Source

IUPAC Name
(E)-4-(4-chlorophenyl)but-3-en-

2-one
PubChem[1]

Common Name 4-Chlorobenzylideneacetone Fisher Scientific[2]

Synonyms
4-Chlorobenzalacetone, p-

Chlorobenzalacetone
Alfa Chemistry, PubChem[4][5]

CAS Number 3160-40-5 Sigma-Aldrich[6]

Molecular Formula C₁₀H₉ClO PubChem[1]

Molecular Weight 180.63 g/mol PubChem[1]

InChI Key
UUKRKWJGNHNTRG-

NSCUHMNNSA-N
PubChem[1]

PubChem CID 736572 PubChem[1]

Physicochemical Properties
Understanding the physical and chemical properties of a compound is fundamental for

designing experimental conditions, from synthesis and purification to formulation and biological

assays.
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Property Value Reference

Appearance
White to light yellow crystalline

solid

Fisher Scientific,

CymitQuimica[7][8]

Melting Point 58-62 °C Sigma-Aldrich[6]

Boiling Point 145-147 °C at 5 mmHg ChemBK, Alfa Chemistry[4][9]

Density ~1.157 g/cm³ (Predicted) ChemBK[9]

Solubility

Insoluble in water; Soluble in

ethanol, ether, benzene,

acetone.

ChemicalBook[10]

Synthesis Protocol: Base-Catalyzed Claisen-
Schmidt Condensation
4-Chlorobenzylideneacetone is efficiently synthesized via a Claisen-Schmidt condensation, a

reliable and scalable variant of the aldol condensation.[11] This reaction involves the base-

catalyzed condensation of an aldehyde lacking α-hydrogens (4-chlorobenzaldehyde) with a

ketone containing α-hydrogens (acetone).[11][12]

Causality and Mechanistic Insight
The choice of a base catalyst (e.g., Sodium Hydroxide) is crucial as it facilitates the

deprotonation of an α-hydrogen from acetone. This creates a nucleophilic enolate ion.[13][14]

4-chlorobenzaldehyde is specifically chosen as the electrophilic partner because it lacks α-

hydrogens, preventing self-condensation and ensuring a cleaner reaction profile leading to the

desired crossed-aldol product.[12][13] The initial aldol addition product, a β-hydroxy ketone,

readily undergoes base-catalyzed dehydration to form the highly conjugated and stable α,β-

unsaturated ketone system, which drives the reaction to completion.[13][15]

Experimental Workflow Diagram
The following diagram illustrates the key stages of the synthesis process.
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Preparation

Reaction

Work-up & Purification

1. Reagent Preparation
- 4-Chlorobenzaldehyde

- Acetone
- Ethanol (Solvent)

- 10% NaOH (aq) (Catalyst)

2. Mixing
Dissolve 4-chlorobenzaldehyde

and acetone in ethanol.

3. Catalysis
Add NaOH solution dropwise
with vigorous stirring at RT.

4. Reaction Progression
Stir for 30-60 min.
Precipitate forms.

5. Isolation
Cool mixture in ice bath

to maximize precipitation.

6. Filtration
Collect crude product via

vacuum filtration.

7. Washing
Wash crystals with cold water

to remove residual NaOH.

8. Purification
Recrystallize from ethanol

to obtain pure product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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